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Compound of Interest

Compound Name: Deoxybenzoin oxime

Cat. No.: B1140943

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
Deoxybenzoin Oxime (C14H13NO), a compound of interest in organic synthesis and medicinal
chemistry. This document presents available Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols.

Core Spectroscopic Data

The following sections summarize the key spectroscopic data for Deoxybenzoin Oxime,
presented in a structured format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic
compounds. The *H and 13C NMR data provide detailed information about the hydrogen and
carbon framework of the Deoxybenzoin Oxime molecule.

IH NMR Spectrum

The proton NMR spectrum of Deoxybenzoin Oxime in chloroform-d (CDCIs) exhibits distinct
signals corresponding to the different types of protons in the molecule.
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Assignment Chemical Shift (d) in ppm
-OH (oxime) 9.62
Aromatic Protons 7.61
Aromatic Protons 7.32
Aromatic Protons 7.25
Aromatic Protons 7.18
-CH:z- (benzyl) 4.22

Table 1: *H NMR chemical shifts for Deoxybenzoin Oxime in CDCls.[1]
13C NMR Spectrum

Experimental 3C NMR data for Deoxybenzoin Oxime is not readily available in the searched
literature. Predicted spectra can be used as a preliminary guide but require experimental
verification.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The IR spectrum of an oxime typically shows characteristic
absorption bands for the O-H and C=N bonds.

Vibrational Mode Characteristic Absorption Range (cm™1)
O-H stretch (oxime) 3400 - 3100 (broad)

C-H stretch (aromatic) 3100 - 3000

C-H stretch (aliphatic) 3000 - 2850

C=N stretch (oxime) 1690 - 1640

C=C stretch (aromatic) 1600 - 1450
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Table 2: General characteristic IR absorption ranges for functional groups present in
Deoxybenzoin Oxime.[2][3]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
The molecular weight of Deoxybenzoin Oxime is 211.26 g/mol .[4] Electron ionization (El) is a
common method for analyzing organic molecules, which often results in fragmentation of the
molecular ion. The fragmentation pattern provides valuable information about the structure of
the molecule.

While a specific experimental mass spectrum with fragmentation for Deoxybenzoin Oxime
was not found in the searched literature, general fragmentation patterns for oximes can be
considered. Common fragmentation pathways for oximes under electron ionization can include
alpha-cleavage and rearrangements.

Experimental Protocols

The following sections provide generalized experimental methodologies for the acquisition of
spectroscopic data for organic compounds like Deoxybenzoin Oxime.

NMR Spectroscopy

Sample Preparation:

e A sample of approximately 5-10 mg for *H NMR or 10-30 mg for 3C NMR is accurately
weighed.

e The sample is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCIs) in a
clean, dry NMR tube.

e The solution is filtered if any solid particles are present to ensure homogeneity.
Instrumentation and Parameters:
 Instrument: A high-field NMR spectrometer (e.g., 300 MHz or higher).

e Nuclei: *H and 13C.
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 Internal Standard: Tetramethylsilane (TMS) is typically used as an internal reference (6 =
0.00 ppm).

o Data Acquisition: Standard pulse sequences are used for both *H and 2C NMR. For 13C
NMR, proton decoupling is typically employed to simplify the spectrum.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

o A small amount of the solid sample (1-2 mg) is ground to a fine powder using an agate
mortar and pestle.

e Approximately 100-200 mg of dry potassium bromide (KBr) powder is added to the mortar.
e The sample and KBr are thoroughly mixed and ground together.

o The mixture is transferred to a pellet press and compressed under high pressure to form a
transparent or translucent pellet.

Instrumentation and Parameters:
e Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.
e Scan Range: Typically 4000-400 cm~1.

» Data Acquisition: A background spectrum of the empty sample compartment or a pure KBr
pellet is recorded and subtracted from the sample spectrum.

Mass Spectrometry

Sample Introduction and lonization (Electron lonization - El):

o A small amount of the sample is introduced into the mass spectrometer, often via a direct
insertion probe or after separation by gas chromatography (GC).

¢ In the ion source, the sample molecules are bombarded with a beam of high-energy
electrons (typically 70 eV).[5]
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e This causes the molecules to ionize and fragment.
Mass Analysis:
 Instrument: A mass spectrometer (e.g., quadrupole, time-of-flight).

e Mass Range: Scanned over a range appropriate for the expected molecular weight and
fragments (e.g., m/z 50-500).

o Data Acquisition: The instrument separates the ions based on their mass-to-charge ratio
(m/z) and detects their abundance, generating a mass spectrum.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like Deoxybenzoin Oxime.
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Caption: Workflow for the synthesis and spectroscopic characterization of Deoxybenzoin
Oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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